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Compound of Interest

Compound Name: Butylboronic Acid

Cat. No.: B128877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for n-butylboronic acid
(CAS No. 4426-47-5), a reagent commonly used in organic synthesis and drug development.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
n-Butylboronic acid is a white to off-white solid that is hygroscopic and soluble in water.[1][2]

Its key physical and chemical properties are summarized below.
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Property Value Reference

Chemical Formula C4H11BO2 [3]

Molecular Weight 101.94 g/mol

Melting Point 90-92 °C

Boiling Point No data available

Flash Point Not applicable

Appearance
White to light yellow crystalline

powder

Solubility Water soluble [4]

Stability
Stable under normal

conditions; hygroscopic
[1]

Hazard Identification and Classification
n-Butylboronic acid is classified as a hazardous substance.[1] The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.[1][2][3]

Hazard Classification Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Signal Word: Warning[1][3]

NFPA Ratings:[1]

Health: 2
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Flammability: 0

Instability: 0

Safe Handling and Storage Protocols
Proper handling and storage are essential to minimize exposure and maintain the integrity of

the compound.

3.1. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.[3][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][6]

3.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[1][5]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[5]

Change gloves immediately if they become contaminated.

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved N95

dust mask or equivalent respirator.

3.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.[1] Minimize dust generation and accumulation.

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the laboratory.[3]

3.4. Storage Conditions
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Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3]

Store under an inert atmosphere (e.g., nitrogen) to prevent degradation from moisture and

air.[1][6]

Refrigerated storage is recommended.[1][6]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[1]
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Caption: Workflow for the safe handling of butylboronic acid.

Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

4.1. First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do.[4] Seek immediate medical attention.[4]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[1][4] Get medical attention if irritation develops or persists.

[1]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[3][4] If breathing is difficult, give oxygen.[4] If not breathing, give artificial

respiration.[4] Seek medical attention.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC172380250&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W000932/Butylboronic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC172380250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27698&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172380250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27698&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172380250&countryCode=US&language=en
https://www.benchchem.com/product/b128877?utm_src=pdf-body-img
https://www.benchchem.com/product/b128877?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR17238~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2021:48:30~~n-Butylboronic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR17238~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2021:48:30~~n-Butylboronic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR17238~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2021:48:30~~n-Butylboronic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC172380250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR17238~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2021:48:30~~n-Butylboronic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC172380250&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W000932/Butylboronic-acid-SDS-MedChemExpress.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR17238~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2021:48:30~~n-Butylboronic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR17238~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2021:48:30~~n-Butylboronic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR17238~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2021:48:30~~n-Butylboronic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR17238~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2021:48:30~~n-Butylboronic%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting.[3] Clean mouth with water and drink plenty of water

afterwards.[1] Never give anything by mouth to an unconscious person. Seek immediate

medical attention.

4.2. Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area.[3] Wear appropriate personal

protective equipment (see Section 3.2). Ensure adequate ventilation.[1]

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,

and shovel it into a suitable, labeled container for disposal.[1] Do not let the product enter

drains.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-W000932/Butylboronic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC172380250&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W000932/Butylboronic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC172380250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172380250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172380250&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W000932/Butylboronic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

Immediate Actions
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Caption: Emergency response procedures for personal exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[3]

Specific Hazards: In case of fire, hazardous combustion products may be formed, including

carbon monoxide (CO), carbon dioxide (CO2), and oxides of boron.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]
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Disposal Considerations
Dispose of this material and its container at a licensed hazardous-waste disposal plant.[4]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1] Adhere to all local, regional, and national regulations for waste disposal.

[3]

Toxicological Information
The toxicological properties of n-butylboronic acid have not been fully investigated.[1] The

available data indicates that it is an irritant to the skin, eyes, and respiratory system.[2][7] No

data is available regarding carcinogenicity, mutagenicity, or reproductive toxicity.[1][2]

Toxicity Endpoint Result

Acute Toxicity No data available

Carcinogenicity No information available

Germ Cell Mutagenicity No data available

Reproductive Toxicity No data available

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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